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Abstract

This technical guide provides a comprehensive overview of the solubility of ammonium
rhodanilate, more formally known as ammonium tetrathiocyanatodiamminechromate(lll) or
Reinecke's salt. While precise quantitative solubility data in organic solvents is not extensively
available in published literature, this document consolidates the existing qualitative information
and presents detailed experimental protocols for its determination. This guide is intended to be
a valuable resource for researchers, scientists, and professionals in drug development who
utilize or are investigating the properties of this compound.

Introduction

Ammonium rhodanilate, commonly referred to as Reinecke's salt, is a coordination
compound with the chemical formula NHa[Cr(NCS)4(NHs)2]-H20.[1][2] It presents as a dark-red
crystalline powder.[3][4] The compound is known for its utility as a precipitating agent for
primary and secondary amines, as well as certain amino acids like proline and hydroxyproline.
[1][5] Understanding its solubility in various organic solvents is crucial for its application in
synthesis, purification, and analytical methodologies within research and drug development.

Chemical and Physical Properties

e Chemical Formula: C4H12CrN70OS4
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e Molar Mass: 354.42 g/mol [1][6]
o Appearance: Dark-red crystalline powder[3][4]
e Melting Point: Decomposes at 268-272 °C[4]

Solubility Data

Quantitative solubility data for ammonium rhodanilate in a wide range of organic solvents is
not readily available in peer-reviewed journals or chemical handbooks. The information that has
been compiled is primarily qualitative. The following table summarizes the available data.

Quantitative

. Qualitative o
Solvent Chemical Formula . Solubility ( g/100g
Solubility
of solvent)
Soluble in hot water,
Water H20 sparingly soluble in Data not available
cold water.[4][5][7]
Soluble[1][2], slightly )
Ethanol C2Hs0OH Data not available
soluble[3]
Acetone CsHeO Soluble[1][2] Data not available
Benzene CeHs Insoluble Data not available

It is important to note that solutions of Reinecke's salt, whether aqueous or alcoholic, can
decompose slowly at room temperature in the dark and more rapidly at higher temperatures or
in sunlight.[5]

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility data, the following experimental protocols are
provided as a guide. These methods are standard laboratory procedures for determining the
solubility of coordination compounds.

Gravimetric Method
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This method involves preparing a saturated solution of ammonium rhodanilate in the solvent
of interest, evaporating a known volume of the saturated solution, and weighing the resulting
solid residue.

Methodology:

o Preparation of Saturated Solution:

o Add an excess amount of ammonium rhodanilate to a known volume of the organic
solvent in a sealed, temperature-controlled vessel.

o Agitate the mixture using a magnetic stirrer or a shaker bath for a prolonged period (e.g.,
24-48 hours) to ensure equilibrium is reached. The temperature should be maintained at
the desired value (e.g., 25 °C).

o Separation of Saturated Solution:

o Allow the undissolved solid to settle.

o Carefully withdraw a precise volume (e.g., 10 mL) of the clear, saturated supernatant
using a calibrated volumetric pipette. To avoid transferring any solid particles, a syringe
with a filter can be used.

» Evaporation and Weighing:

o Transfer the known volume of the saturated solution to a pre-weighed, dry evaporating
dish.

o Gently evaporate the solvent under a fume hood. For volatile solvents, this can be done at
room temperature or with gentle heating. For less volatile solvents, a rotary evaporator or
a vacuum oven at a suitable temperature can be used.

o Once the solvent is completely evaporated, dry the evaporating dish containing the solid
residue in a desiccator to a constant weight.

e Calculation:
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o Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Weight of
residue (g) / Volume of aliquot (mL)) * 100
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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